Cas no 74101-21-6 (1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)-1H-pyrazol-5-amine)

• Product Name: 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)-1H-pyrazol-5-amine
• CAS No: 74101-21-6
• MF: C₁₉H₁₅ClN₄S
• MW: 366.867201089859
• CID: 1764933
• PubChem ID: 1498377
• Update Time: 2025-04-21

1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)-1H-pyrazol-5-amine
• 2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(4-methylphenyl)pyrazol-3-amine
• DTXSID90225023
• 1-(4-(4-Chlorophenyl)-2-thiazolyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine
• STL440249
• AKOS005224983
• 1H-Pyrazol-5-amine, 1-(4-(4-chlorophenyl)-2-thiazolyl)-3-(4-methylphenyl)-
• BRN 1161114
• 74101-21-6

• Inchi： 1S/C19H15ClN4S/c1-12-2-4-13(5-3-12)16-10-18(21)24(23-16)19-22-17(11-25-19)14-6-8-15(20)9-7-14/h2-11H,21H2,1H3
• InChI Key： AMMPEOCZTJNZSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)N1C(=CC(C2C=CC(C)=CC=2)=N1)N

Computed Properties

• Exact Mass: 366.0705954g/mol
• Monoisotopic Mass: 366.0705954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 85Ų